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Compound of Interest

Compound Name: MAP855

Cat. No.: B10827909 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical, immediate safety and logistical guidance for the handling and

disposal of MAP855, a potent and selective MEK1/2 kinase inhibitor. Adherence to these

procedures is essential to ensure personal safety and maintain a secure laboratory

environment.

Compound Data and Storage
Proper storage and handling of MAP855 are crucial for maintaining its stability and efficacy.

The following table summarizes key quantitative data for this compound.

Property Value Source

Molecular Weight 564.97 g/mol [1]

Formula C₂₈H₂₃ClF₂N₆O₃ [1]

CAS Number 1660107-77-6 [1]

Solubility ≥ 60 mg/mL in DMSO [1]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1]

Storage (In Solvent)
-80°C for 6 months; -20°C for 1

month
[1]
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Personal Protective Equipment (PPE)
Given that MAP855 is a potent kinase inhibitor, a comprehensive approach to personal

protection is mandatory to prevent exposure. The following PPE is required when handling

MAP855, particularly in its powdered form.

PPE Category Item Specifications

Eye Protection
Safety Goggles with Side

Shields

Must be worn at all times in the

designated handling area.

Hand Protection Nitrile Gloves Double gloving is required.

Body Protection Laboratory Coat
A disposable, fluid-resistant

gown is recommended.

Respiratory Protection N95 or higher-rated respirator

Required when handling the

compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet.

Experimental Protocols: Safe Handling and Disposal
Handling Powdered MAP855:

Preparation: All weighing and initial dilutions of powdered MAP855 must be conducted in a

certified chemical fume hood or a Class II Biological Safety Cabinet to minimize inhalation

risk. The work surface should be lined with absorbent, plastic-backed paper.

Weighing: Use a dedicated, calibrated analytical balance inside the containment unit. Handle

the container with care to avoid generating dust.

Dissolving: When preparing solutions, slowly add the solvent to the solid to prevent

splashing. If necessary, gentle heating and/or sonication can be used to aid dissolution.[2]

Labeling: Clearly label all solutions with the compound name, concentration, solvent, date,

and user's initials.
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Disposal Plan:

Waste Segregation: All materials contaminated with MAP855, including disposable PPE,

pipette tips, and absorbent paper, must be segregated as hazardous chemical waste.

Waste Containers: Use designated, clearly labeled, and sealed containers for MAP855
waste.

Decontamination: Decontaminate all non-disposable equipment that has come into contact

with MAP855. A recommended procedure is to wash the equipment three times with a mild

detergent solution and then rinse with water.

Final Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Inhalation

Move to fresh air immediately. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Spill

Evacuate the immediate area. Alert others and

secure the location. If the spill is large or you are

not trained to handle it, contact your institution's

EHS office immediately. For small spills, wear

appropriate PPE, cover the spill with absorbent

material, and clean the area with a suitable

decontaminating agent.

Visualizing Key Processes
MAPK/ERK Signaling Pathway and MAP855's Mechanism of Action

MAP855 is an inhibitor of MEK1/2, which are key components of the MAPK/ERK signaling

pathway. This pathway is crucial in regulating cell proliferation, differentiation, and survival. In

many cancers, this pathway is overactive, leading to uncontrolled cell growth. MAP855's

inhibition of MEK1/2 blocks the downstream signaling to ERK1/2, thereby inhibiting the pro-

proliferative effects of this pathway.
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Caption: The MAPK/ERK signaling pathway and the inhibitory action of MAP855 on MEK1/2.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b10827909?utm_src=pdf-body-img
https://www.benchchem.com/product/b10827909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Safe Handling of MAP855

The following workflow outlines the key steps for safely handling MAP855 in a laboratory

setting.
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Caption: A step-by-step workflow for the safe handling and disposal of MAP855.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10827909?utm_src=pdf-body-img
https://www.benchchem.com/product/b10827909?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827909?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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